Cas no 35337-44-1 (Naphthalene, 6-chloro-1,2,3,4-tetrahydro-)

• Product Name: Naphthalene, 6-chloro-1,2,3,4-tetrahydro-
• CAS No: 35337-44-1
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• MDL: MFCD22536140
• CID: 3947832
• PubChem ID: 233935
• Update Time: 2025-06-27

Naphthalene, 6-chloro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 6-chloro-1,2,3,4-tetrahydro-
• 6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE
• SCHEMBL5496769
• N11405
• 6-chlorotetralin
• 35337-44-1
• NPGSSYDNCMYGPK-UHFFFAOYSA-N
• MFCD22536140
• AKOS020299256

• MDL： MFCD22536140
• Inchi： 1S/C10H11Cl/c11-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
• InChI Key： NPGSSYDNCMYGPK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Cl)C=C2)CCC1

Computed Properties

• Exact Mass: 166.0549280g/mol
• Monoisotopic Mass: 166.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on Naphthalene, 6-chloro-1,2,3,4-tetrahydro-

6-Chloro-1,2,3,4-Tetrahydronaphthalene (CAS No. 35337-44-1): A Comprehensive Overview

6-Chloro-1,2,3,4-Tetrahydronaphthalene, also known by its CAS registry number 35337-44-1, is a versatile organic compound with a unique structure and a wide range of applications. This compound belongs to the naphthalene family but features a tetrahydro derivative with a chlorine substituent at the 6-position. Its molecular formula is C₁₁H₁₀Cl, and it has a molar mass of approximately 189.6 g/mol. The compound is characterized by its bicyclic structure, which consists of a fused benzene ring and a partially hydrogenated cyclohexane ring.

The synthesis of 6-chloro-1,2,3,4-tetrahydronaphthalene typically involves the hydrogenation of naphthalene derivatives followed by chlorination at specific positions. Recent advancements in catalytic hydrogenation techniques have enabled more efficient and selective synthesis pathways for this compound. Researchers have also explored the use of transition metal catalysts to optimize the reaction conditions and improve yield.

One of the most notable applications of 6-chloro-1,2,3,4-tetrahydronaphthalene is in the field of pharmaceutical chemistry. Its tetrahydro structure provides a rigid framework that can be further functionalized to develop bioactive molecules. For instance, derivatives of this compound have been studied as potential candidates for anti-inflammatory agents and anticancer drugs. Recent studies have demonstrated that certain analogs exhibit selective inhibition against specific enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 6-chloro-1,2,3,4-tetrahydronaphthalene has found utility in materials science. Its aromaticity and electron-donating properties make it a valuable component in the synthesis of advanced polymers and organic semiconductors. Researchers have reported the use of this compound as a building block for constructing conjugated polymer networks with enhanced electronic properties.

The physical properties of 6-chloro-1,2,3,4-tetrahydronaphthalene are well-documented. It has a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These properties make it suitable for various chemical transformations that require controlled solubility profiles.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-chloro-1,2,3,4-tetrahydronaphthalene. Quantum mechanical calculations have revealed that the chlorine substituent at the 6-position significantly influences the compound's electronic distribution and reactivity patterns. This understanding has paved the way for more precise predictions of its behavior in different chemical environments.

From an environmental standpoint,6-chloro-1,2,3,4-tetrahydronaphthalene has been subjected to rigorous testing to assess its biodegradability and potential ecological impact. Studies indicate that under aerobic conditions,the compound undergoes slow microbial degradation; however,further research is needed to fully understand its long-term environmental fate.

In conclusion,6-chloro-1,tetrahydronaphthalene (CAS No. 35337-44-1) stands out as an important molecule with diverse applications across multiple disciplines.Recent research advancements continue to expand our understanding of its properties and potential uses,making it an area of ongoing interest for scientists and industry professionals alike.